Cas no 78605-13-7 (5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-)

5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl- structure
78605-13-7 structure
Product Name:5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-
CAS No:78605-13-7
MF:C13H11N3
MW:209.246542215347
CID:581700
PubChem ID:5384870
Update Time:2025-04-19

5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[2,3-b]pyrazine,3-methyl-6-phenyl-
    • 3-methyl-6-phenyl-5H-pyrrolo[2,3-b]pyrazine
    • 3-methyl-6-phenyl-[5H]pyrrolo[2,3-b]pyrazine
    • AC1NTNWQ
    • Aloisine-Related Compound 8
    • CHEMBL311935
    • NSC368288
    • SureCN490618
    • BDBM7388
    • SCHEMBL490618
    • 3-methyl-6-phenyl[5h]pyrrolo[2,3-b]pyrazine
    • DTXSID10419604
    • NSC-368288
    • 78605-13-7
    • Inchi: 1S/C13H11N3/c1-9-8-14-12-7-11(16-13(12)15-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
    • InChI Key: WOSGPBFDGVRZKT-UHFFFAOYSA-N
    • SMILES: N1C2C(C=C1C1C=CC=CC=1)=NC=C(C)N=2

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.231
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.679
  • PSA: 41.57
  • LogP: 2.93330
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